Cas no 2260917-72-2 ((S)-cyclohexyl(imino)methyl-lambda6-sulfanone)

• Product Name: (S)-cyclohexyl(imino)methyl-lambda6-sulfanone
• CAS No: 2260917-72-2
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6103238
• PubChem ID: 124567352
• Update Time: 2025-06-03

(S)-cyclohexyl(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• (S)-cyclohexyl(imino)methyl-lambda6-sulfanone
• EN300-6739337
• 2260917-72-2

• Inchi： 1S/C7H15NOS/c1-10(8,9)7-5-3-2-4-6-7/h7-8H,2-6H2,1H3/t10-/m0/s1
• InChI Key： NZOGGUYRXOWSOB-JTQLQIEISA-N
• SMILES： [S@](C)(C1CCCCC1)(=N)=O

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.3Ų

Additional information on (S)-cyclohexyl(imino)methyl-lambda6-sulfanone

Comprehensive Overview of (S)-cyclohexyl(imino)methyl-lambda6-sulfanone (CAS No. 2260917-72-2): Properties, Applications, and Innovations

In the realm of advanced organic chemistry, (S)-cyclohexyl(imino)methyl-lambda6-sulfanone (CAS No. 2260917-72-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This sulfoximine derivative is characterized by its chiral center and lambda6-sulfur coordination, which contribute to its reactivity and utility in asymmetric synthesis. Researchers and industries are increasingly exploring its role in pharmaceutical intermediates, catalysis, and material science, aligning with trends in sustainable chemistry and precision medicine.

The compound's IUPAC name, (S)-cyclohexyl(imino)methyl-lambda6-sulfanone, reflects its stereospecific configuration and functional groups. Its CAS registry number (2260917-72-2) ensures unambiguous identification in global databases, a critical factor for regulatory compliance and patent filings. Recent studies highlight its potential as a chiral auxiliary or ligand in transition-metal catalysis, addressing the growing demand for enantioselective transformations in drug development—a topic frequently searched in AI-driven drug discovery platforms.

From a synthetic perspective, the sulfoximine moiety in this compound offers remarkable stability under oxidative conditions, making it a candidate for high-performance materials. This aligns with industry searches for heat-resistant polymers and electronic coatings. Moreover, its cyclohexyl group enhances lipophilicity, a property leveraged in bioavailability optimization—a hot topic in medicinal chemistry forums and Q&A platforms like ResearchGate.

Environmental considerations are also paramount. The compound’s potential as a green chemistry alternative to traditional sulfur-based reagents has sparked discussions in sustainability-focused research. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to validate its purity and configuration, addressing common queries about quality control in fine chemicals.

In conclusion, (S)-cyclohexyl(imino)methyl-lambda6-sulfanone represents a convergence of innovation in asymmetric synthesis and functional materials. Its CAS No. 2260917-72-2 serves as a gateway to extensive research, while its applications resonate with contemporary searches on chiral technology and sustainable industrial processes. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in next-generation chemical solutions.